Cas no 1251544-84-9 (N-1-(furan-2-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-1-(furan-2-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 1251544-84-9
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 6277674
• PubChem ID: 49670444
• Update Time: 2025-05-20

N-1-(furan-2-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(furan-2-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide
• F5831-1937
• SR-01000925094-1
• 1251544-84-9
• VU0521903-1
• N-(1-(furan-2-yl)propan-2-yl)-7-methoxybenzofuran-2-carboxamide
• N-[1-(furan-2-yl)propan-2-yl]-7-methoxy-1-benzofuran-2-carboxamide
• SR-01000925094
• AKOS024520139

• Inchi： 1S/C17H17NO4/c1-11(9-13-6-4-8-21-13)18-17(19)15-10-12-5-3-7-14(20-2)16(12)22-15/h3-8,10-11H,9H2,1-2H3,(H,18,19)
• InChI Key： KBEVDJRMXTUHCL-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C=C1C(NC(C)CC1=CC=CO1)=O)OC

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Additional information on N-1-(furan-2-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide

N-1-(Furan-2-yl)Propan-2-yl-7-Methoxy-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1251544-84-9, known as N-1-(furan-2-yl)propan-2-yl-7-methoxy-1-benzofuran-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a benzofuran core, a methoxy substituent, and a furan moiety attached via an amide linkage. These structural elements contribute to its potential biological activity and make it a promising candidate for drug development.

Recent studies have highlighted the importance of benzofuran derivatives in the development of novel therapeutic agents. The 7-methoxy substitution on the benzofuran ring is particularly significant, as it enhances the compound's stability and bioavailability. Additionally, the presence of the furan group introduces electronic effects that can modulate the molecule's interaction with biological targets, such as enzymes or receptors.

The synthesis of N-1-(furan-2-yl)propan-2-yl...carboxamide involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by functionalization to introduce the amide group, which is critical for its biological activity. The use of advanced synthetic techniques, such as Suzuki coupling or Stille coupling, has enabled researchers to efficiently construct this complex molecule with high precision.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that it exhibits potent antioxidant properties and can effectively scavenge reactive oxygen species (ROS), which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for targeting central nervous system disorders.

In addition to its neuroprotective effects, this compound has also shown promise in anticancer research. Studies have revealed that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways, such as the PI3K/AKT/mTOR pathway. Its selective cytotoxicity against cancer cells while sparing normal cells underscores its potential as a targeted chemotherapeutic agent.

The structural versatility of N-(furan...carboxamide) also lends itself to further modifications, enabling researchers to explore additional applications in areas such as inflammation and cardiovascular diseases. For instance, recent investigations have focused on its anti-inflammatory properties, particularly its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammatory processes.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide valuable insights into its conformational dynamics and stereochemical properties, which are crucial for understanding its pharmacokinetic behavior.

In conclusion, N-(furan...carboxamide) represents a cutting-edge advancement in medicinal chemistry, with its unique structure and diverse biological activities positioning it as a valuable tool in drug discovery. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas.